Cas no 2229525-32-8 (2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine
• CAS No: 2229525-32-8
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 6529627
• PubChem ID: 165631941
• Update Time: 2025-06-07

2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine
• EN300-1958999
• [2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropyl]methanamine
• 2229525-32-8

• Inchi： 1S/C7H8F2N2O/c8-7(9)2-6(7,3-10)5-1-11-4-12-5/h1,4H,2-3,10H2
• InChI Key： VOTNFBIIFKZBRA-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CN=CO1)CN)F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine (CAS No: 2229525-32-8)

2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine, identified by the chemical registration number CAS No: 2229525-32-8, is a novel compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropylmethanamine core appended with a 1,3-oxazole moiety, further functionalized by difluoro substituents. The structural configuration of this molecule presents unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery and development.

The 1,3-oxazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its presence in 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine suggests potential binding affinities with biological systems, particularly in the context of enzyme inhibition or receptor modulation. The difluoro substitution on the cyclopropyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. This dual functionality makes the compound an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The structural features of 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine align well with current trends in drug design, particularly in the use of heterocyclic scaffolds to enhance binding affinity and selectivity. The cyclopropyl group is known to confer steric constraints that can improve target engagement, while the 1,3-oxazole ring provides additional opportunities for hydrogen bonding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the difluoro substituents may enhance the lipophilicity of the molecule, improving its ability to cross biological membranes. This property is particularly crucial for drugs designed to interact with intracellular targets. Additionally, the presence of polar functional groups within the molecule suggests potential for interactions with both hydrophilic and hydrophobic regions of biological targets.

The synthesis of 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating such constructions. The introduction of fluorine atoms requires careful control of reaction conditions to avoid unwanted side products. Techniques such as fluorination reactions under mild conditions have been employed to introduce the difluoro substituents at specific positions on the cyclopropyl ring. Similarly, the attachment of the 1,3-oxazole moiety necessitates precise coupling reactions between pre-functionalized precursors.

The pharmacological potential of this compound has not yet been fully explored; however, preliminary studies suggest promising activities in several therapeutic areas. For instance, analogs containing similar heterocyclic motifs have shown inhibitory effects against certain kinases and proteases involved in cancer progression. The steric and electronic properties introduced by the cyclopropyl and difluoro groups may provide selective advantages over existing inhibitors. Furthermore, the 1,3-oxazole ring offers opportunities for further derivatization to enhance potency and selectivity.

In conclusion, 2,2-difluoro-1-(1,3-oxazol-5-yl)cyclopropylmethanamine (CAS No: 2229525-32-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted pharmacological properties make it a valuable candidate for further investigation. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this molecule could serve as a foundation for novel therapeutic agents targeting a wide range of diseases.